Cas no 913835-83-3 ((2-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid)

• Product Name: (2-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid
• CAS No: 913835-83-3
• MF: C₁₀H₁₄BNO₄S
• MW: 255.09846162796
• MDL: MFCD08689515
• CID: 802846
• PubChem ID: 44119367
• Update Time: 2025-05-20

(2-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid
• 2-(1-Pyrrolidinylsulfonyl)benzeneboronic acid
• (2-pyrrolidin-1-ylsulfonylphenyl)boronic acid
• 2-(Pyrrolidinylsulfonyl)phenylboronic acid
• Boronic acid, B-[2-(1-pyrrolidinylsulfonyl)phenyl]-
• 2-(PYRROLIDIN-1-YLSULPHONYL)BENZENEBORONIC ACID 97
• 2-(Pyrrolidin-1-ylsulphonyl)benzeneboronic acid
• 2-(1-Pyrrolidinylsulphonyl)benzeneboronic Acid
• C10H15BN2O4S
• WT826
• SBB071150
• OR3438
• VB10387
• AM87420
• SY003414
• D
• 2-(Pyrrolidinylsulfonyl)phenylboronicacid
• (2-(Pyrrolidin-1-ylsulfonyl)phenyl)boronicacid
• J-506597
• 913835-83-3
• DTXSID60657175
• SCHEMBL519134
• A843840
• AKOS015854125
• CS-W012581
• I12156
• [2-(Pyrrolidine-1-sulfonyl)phenyl]boronic acid
• DS-17513
• MFCD08689515
• 2-(pyrrolidin-1-ylsulfonyl)phenylboronic acid
• C10H14BNO4S
• FT-0655590
• 2-(pyrrolidin-1-ylsulphonyl)phenylboronic acid
• (2-pyrrolidin-1-ylsulfonylphenyl)boronic acid;2-(1-Pyrrolidinylsulphonyl)benzeneboronic Acid
• 2-(pyrrolidine-1-sulfonyl)phenylboronic acid
• DB-027488

• MDL： MFCD08689515
• Inchi： 1S/C10H14BNO4S/c13-11(14)9-5-1-2-6-10(9)17(15,16)12-7-3-4-8-12/h1-2,5-6,13-14H,3-4,7-8H2
• InChI Key： ONRDSHCJDLWHKN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1B(O)O)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 255.07400
• Monoisotopic Mass: 255.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2

Experimental Properties

• Density: 1.41
• Melting Point: 124-126
• Boiling Point: 479.9°C at 760 mmHg
• Flash Point: 244℃
• Refractive Index: 1.61
• PSA: 86.22000
• LogP: 0.16960

(2-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid

Introduction to (2-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid (CAS No. 913835-83-3)

(2-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid (CAS No. 913835-83-3) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative features a unique combination of a pyrrolidine sulfone moiety and a boronic acid functional group, making it an attractive building block for various chemical transformations and applications.

The pyrrolidine sulfone moiety in (2-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid imparts significant stability and reactivity to the molecule. Pyrrolidine sulfones are known for their ability to form stable complexes with metal ions, which can be exploited in catalytic processes and coordination chemistry. Additionally, the boronic acid functional group is a key feature that enables this compound to participate in Suzuki-Miyaura cross-coupling reactions, one of the most widely used methods for the formation of carbon-carbon bonds in organic synthesis.

Recent research has highlighted the potential of (2-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid in the development of novel pharmaceuticals and materials. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a precursor for the synthesis of potent inhibitors of specific enzymes involved in disease pathways. The ability to fine-tune the properties of these inhibitors through structural modifications of the pyrrolidine sulfone and boronic acid groups has opened new avenues for drug discovery.

In materials science, (2-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid has shown promise as a building block for the fabrication of functional polymers and supramolecular assemblies. The boronic acid group can undergo reversible binding with diols, which is a key property for creating dynamic covalent networks with tunable mechanical properties. This characteristic makes it suitable for applications such as self-healing materials and stimuli-responsive systems.

The synthetic accessibility of (2-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound, including methods that utilize readily available starting materials and mild reaction conditions. These synthetic strategies have been optimized to minimize side reactions and maximize yield, making the compound more accessible for both academic and industrial applications.

In terms of safety and handling, (2-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid is generally considered to be stable under standard laboratory conditions. However, it is important to follow standard safety protocols when handling this compound, as with any chemical reagent. Proper storage conditions, such as keeping it away from moisture and strong oxidizing agents, are recommended to maintain its integrity and reactivity.

The future prospects for (2-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid are promising. Ongoing research continues to explore its potential in various fields, from developing new therapeutic agents to creating advanced materials with unique properties. As our understanding of this compound deepens, it is likely that new applications will emerge, further solidifying its importance in the chemical sciences.